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Compound of Interest

Compound Name: Dicyclopentyl(dimethoxy)silane

Cat. No.: B144380 Get Quote

An In-depth Technical Guide to the Physical Properties of Dicyclopentyl(dimethoxy)silane

This technical guide provides a comprehensive overview of the core physical properties of

Dicyclopentyl(dimethoxy)silane (CAS No: 126990-35-0), a key organosilicon compound.

Primarily utilized as an external electron donor in Ziegler-Natta catalyst systems for

polypropylene polymerization, its unique molecular structure imparts specific steric and

electronic characteristics crucial for industrial catalysis and organic synthesis.[1][2] This

document is intended for researchers, scientists, and professionals in drug development and

material science.

Core Physical and Chemical Properties
Dicyclopentyl(dimethoxy)silane is a colorless to almost colorless, clear liquid at room

temperature.[1][3][4] Its structure, featuring a central silicon atom bonded to two bulky

cyclopentyl groups and two methoxy groups, is key to its function.[1][2] The compound is noted

for its moisture sensitivity, a characteristic stemming from the silicon-oxygen-carbon (Si-O-C)

bonds which are susceptible to hydrolysis.[1] In the presence of water, the methoxy groups

hydrolyze to form silanol groups and methanol as a byproduct.[1]

Data Summary
The quantitative physical properties of Dicyclopentyl(dimethoxy)silane are summarized in

the table below for easy reference and comparison.
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Property Value Notes Source(s)

CAS Number 126990-35-0 [2][5][6][7]

Molecular Formula C₁₂H₂₄O₂Si [2][3][5][8]

Molecular Weight
228.4 g/mol - 228.41

g/mol
[2][3][5][8]

Appearance Colorless, clear liquid [2][5][6]

Purity ≥98.0% (GC)
Commercial grades

are typically ≥99%.
[2][3][5]

Density
~0.99 g/cm³ (or 0.984

g/cm³ at 25°C)
[2][5]

Boiling Point 251°C at 760 mmHg
120°C at 6 mmHg;

103°C at 5 mmHg
[2][5][7]

Refractive Index
1.4640 - 1.4700 at

25°C

A typical value is

1.467.
[1][2][5]

Flash Point 102°C Closed cup method. [2][5][6]

Freezing Point ≤0°C [5]

Storage Temperature Room Temperature

Recommended to be

kept in a cool, dry, and

dark place.

[4]

Experimental Protocols for Property Determination
The characterization and quality control of Dicyclopentyl(dimethoxy)silane involve standard

analytical techniques to verify its structure and purity.

Purity Analysis: Gas Chromatography (GC)
Gas chromatography is the standard method for determining the purity of

Dicyclopentyl(dimethoxy)silane, with commercial grades typically showing a purity of 99% or

higher.[2]
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Principle: This technique separates volatile compounds in a mixture. An inert gas carries the

sample through a column, and components are separated based on their boiling points and

interaction with the column's stationary phase.

Methodology:

A small, diluted sample of Dicyclopentyl(dimethoxy)silane is injected into the gas

chromatograph.

The sample is vaporized in a heated injection port.

An inert carrier gas (e.g., helium or nitrogen) transports the vaporized sample through a

capillary column.

The components separate as they pass through the column.

A detector at the column's exit measures the quantity of each component.

The purity is calculated by comparing the area of the main peak to the total area of all

peaks in the chromatogram.

Structural Identification
The identity of Dicyclopentyl(dimethoxy)silane is confirmed through various spectrometric

and spectrophotometric analyses.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR spectrometry is used to confirm

the molecular structure by identifying the hydrogen atoms in the cyclopentyl and methoxy

groups.[9]

Infrared (IR) Absorption Spectrophotometry: IR spectroscopy helps identify the functional

groups present, particularly the Si-O-C bonds.[9]

Gas Chromatography-Mass Spectrometry (GC-MS): This hyphenated technique combines

the separation power of GC with the detection capabilities of mass spectrometry to confirm

the molecular weight and fragmentation pattern of the compound.[9]
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Visualizing Structure-Property Relationships
The molecular architecture of Dicyclopentyl(dimethoxy)silane directly influences its physical

properties and chemical reactivity, which in turn dictates its primary applications.

Figure 1. Relationship between Molecular Structure and Properties of Dicyclopentyl(dimethoxy)silane
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Caption: Figure 1. Logical flow from molecular structure to key properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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